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  • Product: 4-(3-Nitrophenyl)-1H-pyrazol-5-amine

Core Science & Biosynthesis

Foundational

4-(3-Nitrophenyl)-1H-pyrazol-5-amine: A Technical Guide to Synthesis, Properties, and Pharmacological Applications

Executive Summary As a Senior Application Scientist, I approach the synthesis and utilization of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine not merely as a routine chemical transformation, but as a strategic deployment of a pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, I approach the synthesis and utilization of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine not merely as a routine chemical transformation, but as a strategic deployment of a privileged pharmacophore. This compound is a highly reactive heterocyclic building block characterized by a five-membered pyrazole ring containing two nitrogen atoms, substituted with a 3-nitrophenyl group at the 4-position and an amine group at the 5-position[1]. Because of its unique electronic distribution and hydrogen-bonding capabilities, it serves as a critical foundational scaffold in medicinal chemistry—particularly in the development of kinase inhibitors targeting BMP and VEGF signaling pathways[2],[3].

This whitepaper provides an in-depth analysis of its structural properties, a self-validating synthetic protocol grounded in mechanistic causality, and its advanced applications in drug discovery.

Chemical Identity & Structural Characteristics

The molecular architecture of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine is defined by three distinct functional domains that dictate its reactivity[1]:

  • The 1H-Pyrazole Core: An aromatic, electron-rich five-membered ring that acts as a robust structural anchor. It provides both hydrogen bond donor (N-H) and acceptor (C=N) sites, which are crucial for ATP-competitive binding in kinase active sites.

  • The 5-Amino Group: A highly nucleophilic center that serves as the primary site for downstream functionalization, particularly in condensation reactions with 1,3-diketones to form fused bicyclic systems.

  • The 3-Nitrophenyl Substituent: The strongly electron-withdrawing nitro group at the meta-position modulates the pKa of the pyrazole core and provides a vector for future derivatization (e.g., reduction to an aniline for amide coupling).

Physical & Chemical Properties Summary

To ensure precise stoichiometric calculations and analytical validation, the core quantitative data for this compound is summarized below[1]:

PropertyValue
Chemical Name 4-(3-Nitrophenyl)-1H-pyrazol-5-amine
Molecular Formula C9H8N4O2
Molecular Weight 204.19 g/mol
Appearance Crystalline solid (typically yellow/orange due to the nitro chromophore)
Melting Point 175–180 °C
Compound Class Heterocyclic Organic Compound (Substituted Pyrazole)

Synthetic Methodology & Mechanistic Causality

The synthesis of 4-aryl-1H-pyrazol-5-amines is typically achieved through a highly regioselective two-step sequence starting from a substituted arylacetonitrile[4]. The logic behind this pathway relies on exploiting the acidic alpha-protons of the nitrile to build an extended electrophilic enamine, which is subsequently trapped by a bis-nucleophile (hydrazine).

Mechanistic Pathway Visualization

Synthesis A 3-Nitrophenylacetonitrile (Starting Material) C 2-(3-Nitrophenyl)-3- (dimethylamino)acrylonitrile A->C Step 1: Condensation (Reflux, 80°C) B DMF-DMA (Formylating Agent) B->C E 4-(3-Nitrophenyl)-1H- pyrazol-5-amine C->E Step 2: Cyclization (EtOH, Reflux, 80°C) D Hydrazine Hydrate (Bis-nucleophile) D->E

Synthetic workflow for 4-(3-Nitrophenyl)-1H-pyrazol-5-amine via condensation and cyclization.

Step-by-Step Experimental Protocol (Self-Validating)

To ensure high fidelity and reproducibility, the following protocol incorporates built-in quality control checkpoints.

Step 1: Enamine Formation (Electrophilic Activation)

  • Causality: N,N-Dimethylformamide dimethyl acetal (DMF-DMA) is utilized as a formylating agent. Thermal energy drives the nucleophilic attack of the nitrile's alpha-carbon onto the acetal, expelling methanol to form a highly conjugated, electrophilic enamine intermediate.

  • Procedure:

    • In a 100 mL round-bottom flask, suspend 3-nitrophenylacetonitrile (1.0 eq, 10 mmol) in DMF-DMA (1.5 eq, 15 mmol).

    • Stir the mixture under a nitrogen atmosphere and heat to reflux (approx. 80 °C) for 4–6 hours.

    • Cool the reaction to room temperature. The intermediate, 2-(3-nitrophenyl)-3-(dimethylamino)acrylonitrile, will precipitate.

    • Triturate with cold diethyl ether and filter.

  • Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) using a Hexane/EtOAc (7:3) eluent. The starting material (Rf ~ 0.6) must be completely consumed, replaced by a bright, UV-active spot (Rf ~ 0.3).

Step 2: Pyrazole Cyclization (Regioselective Annulation)

  • Causality: Hydrazine acts as a potent bis-nucleophile. The primary amine undergoes a Michael-type addition to the electrophilic beta-carbon of the enamine, displacing dimethylamine gas. The secondary nitrogen then attacks the adjacent nitrile carbon. Rapid tautomerization restores aromaticity, yielding the thermodynamically stable pyrazole ring.

  • Procedure:

    • Suspend the isolated intermediate from Step 1 (1.0 eq) in absolute ethanol (20 mL).

    • Add hydrazine hydrate (64% aqueous solution, 2.0 eq) dropwise at room temperature.

    • Heat the mixture to reflux (80 °C) for 4 hours.

    • Concentrate the solvent in vacuo to half volume, then pour the mixture into 50 mL of ice-cold distilled water with vigorous stirring.

    • Filter the resulting crystalline solid and wash with cold water. Recrystallize from ethanol.

  • Validation Checkpoint: The final product must exhibit a sharp melting point of 175–180 °C[1]. Liquid Chromatography-Mass Spectrometry (LC-MS) must confirm the structural integrity by displaying a dominant [M+H]+ ion peak at m/z 205.2.

Pharmacological Applications: The Pyrazolo[1,5-a]pyrimidine Scaffold

The true value of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine lies in its utility as a precursor for more complex heterocycles. In medicinal chemistry, 4-aryl-1H-pyrazol-5-amines are the foundational starting materials for synthesizing pyrazolo[1,5-a]pyrimidine derivatives[2].

By reacting the 5-aminopyrazole core with malondialdehyde or substituted 1,3-diketones, researchers can rapidly assemble the pyrazolo[1,5-a]pyrimidine bicyclic system[2],[3]. This specific scaffold is highly privileged; it mimics the purine ring of ATP, allowing these molecules to act as potent, ATP-competitive kinase inhibitors. Notably, analogs derived from this exact synthetic pathway (such as Dorsomorphin and DMH1) have been identified as highly selective inhibitors of Bone Morphogenetic Protein (BMP) and Vascular Endothelial Growth Factor (VEGF) signaling pathways, which are critical targets in oncology and fibrotic disease research[2],[3].

Scaffold Evolution Visualization

DrugDiscovery A 4-(3-Nitrophenyl)-1H-pyrazol-5-amine (Core Scaffold) B Pyrazolo[1,5-a]pyrimidine Derivatives A->B Condensation with Malondialdehyde/1,3-Diketones C Kinase Inhibition (e.g., BMP, VEGF receptors) B->C ATP-Competitive Target Binding D Therapeutic Applications (Oncology, Fibrosis) C->D Pathway Modulation

Application of the pyrazole scaffold in developing pyrazolo[1,5-a]pyrimidine kinase inhibitors.

References

  • Title: Buy 4-(3-Nitrophenyl)-1H-pyrazol-5-amine (EVT-14038835)
  • Title: 2-Bromo-6-nitrophenylacetonitrile|High-Quality Research Chemical - Benchchem Source: Benchchem URL
  • Title: In Vivo Structure−Activity Relationship Study of Dorsomorphin Analogues Identifies Selective VEGF and BMP Inhibitors | ACS Chemical Biology Source: ACS Publications URL
  • Source: National Institutes of Health (NIH)

Sources

Exploratory

An In-depth Technical Guide to 4-(3-Nitrophenyl)-1H-pyrazol-5-amine: Physicochemical Properties and Analytical Characterization

For Researchers, Scientists, and Drug Development Professionals Introduction 4-(3-Nitrophenyl)-1H-pyrazol-5-amine is a heterocyclic organic compound belonging to the pyrazole family. The presence of a nitrophenyl group a...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(3-Nitrophenyl)-1H-pyrazol-5-amine is a heterocyclic organic compound belonging to the pyrazole family. The presence of a nitrophenyl group and an amine substituent on the pyrazole core makes it a molecule of significant interest in medicinal chemistry and materials science. The specific arrangement of these functional groups, particularly the meta substitution of the nitro group on the phenyl ring, influences its electronic properties, reactivity, and potential biological activity. This guide provides a detailed overview of its fundamental physicochemical properties, with a focus on its molecular weight and exact mass, and outlines a standard protocol for its analytical characterization.

Physicochemical Properties

The foundational physicochemical properties of a compound are critical for its application in research and development. These parameters influence its solubility, stability, and suitability for various analytical techniques.

Molecular Formula and Structure

The molecular formula for 4-(3-Nitrophenyl)-1H-pyrazol-5-amine has been determined to be C₉H₈N₄O₂.[1] The structural arrangement, with the nitrophenyl group at the 4-position and the amine group at the 5-position of the pyrazole ring, is crucial for its chemical identity and behavior.

Caption: Chemical structure of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine.

Molecular Weight and Exact Mass

A clear distinction between molecular weight (average molar mass) and exact mass is crucial for analytical purposes, particularly in mass spectrometry.

ParameterValueReference
Molecular Weight 204.189 g/mol [1]
Exact Mass 204.0647 DaCalculated

The molecular weight is calculated using the standard atomic weights of each element, which are averages of the isotopic masses weighted by their natural abundance. This value is typically used for stoichiometric calculations in chemical reactions.

The exact mass , on the other hand, is calculated using the mass of the most abundant isotope of each element. This value is fundamental in high-resolution mass spectrometry for the unambiguous identification of a compound by comparing the experimentally measured mass-to-charge ratio (m/z) with the theoretical exact mass.

Analytical Characterization Workflow

The definitive identification and purity assessment of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine require a multi-technique analytical approach. A typical workflow involves mass spectrometry for mass determination and nuclear magnetic resonance (NMR) spectroscopy for structural elucidation.

G cluster_synthesis Synthesis and Purification cluster_characterization Analytical Characterization cluster_data_analysis Data Analysis and Confirmation Synthesis Chemical Synthesis Purification Purification (e.g., Crystallization, Chromatography) Synthesis->Purification MS Mass Spectrometry (MS) Purification->MS NMR Nuclear Magnetic Resonance (NMR) Purification->NMR Mass_Confirmation Confirm Exact Mass MS->Mass_Confirmation Structure_Elucidation Elucidate Chemical Structure NMR->Structure_Elucidation Purity_Assessment Assess Purity Mass_Confirmation->Purity_Assessment Structure_Elucidation->Purity_Assessment

Caption: A typical workflow for the synthesis and analytical characterization of a chemical compound.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

Objective: To experimentally determine the exact mass of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine and confirm its elemental composition.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, is required to achieve the necessary mass accuracy.

Methodology:

  • Sample Preparation:

    • Dissolve a small amount (typically <1 mg) of the purified compound in a suitable solvent (e.g., methanol, acetonitrile). The choice of solvent depends on the ionization technique.

    • Prepare a dilute solution (e.g., 1-10 µg/mL) for infusion or injection into the mass spectrometer.

  • Ionization:

    • Electrospray ionization (ESI) is a common and effective technique for this type of molecule due to the presence of the basic amine group, which is readily protonated.

    • Operate the ESI source in positive ion mode to generate the protonated molecule, [M+H]⁺.

  • Mass Analysis:

    • Acquire the mass spectrum over an appropriate m/z range (e.g., m/z 100-500) in high-resolution mode.

    • The expected m/z for the protonated molecule [C₉H₈N₄O₂ + H]⁺ is approximately 205.0725.

  • Data Analysis:

    • Process the acquired data to obtain the accurate m/z of the most intense peak corresponding to the [M+H]⁺ ion.

    • Compare the experimentally measured m/z with the theoretically calculated exact mass of the protonated species. A mass accuracy of less than 5 ppm (parts per million) is generally considered confirmatory.

    • The isotopic pattern of the molecular ion should also be examined and compared to the theoretical pattern for the proposed elemental composition.

Causality Behind Experimental Choices:

  • High-Resolution Mass Spectrometry: The use of a high-resolution instrument is critical to differentiate the target compound from other potential molecules with the same nominal mass but different elemental compositions.

  • Electrospray Ionization (Positive Mode): The amine group on the pyrazole ring is a basic site that is easily protonated under the acidic conditions often used in ESI, leading to efficient ionization and a strong signal for the [M+H]⁺ ion. This "soft" ionization technique minimizes fragmentation, ensuring the molecular ion is the base peak.

Conclusion

A thorough understanding of the molecular weight and exact mass of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine is a prerequisite for its use in scientific research and drug development. The molecular formula C₉H₈N₄O₂ corresponds to a molecular weight of 204.189 g/mol and a theoretical exact mass of 204.0647 Da.[1] The described analytical workflow, particularly the use of high-resolution mass spectrometry, provides a robust method for the unambiguous identification and characterization of this compound, ensuring the integrity and reproducibility of subsequent experimental work.

References

  • Molport. 4-(3-nitrophenyl)-1H-pyrazol-5-amine. Molport-035-774-425. [Link]

Sources

Foundational

Introduction: The Pyrazole Scaffold and the Promise of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine

An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine This guide provides a comprehensive framework for researchers, scientists, and drug development professiona...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the receptor binding affinity of the novel compound, 4-(3-Nitrophenyl)-1H-pyrazol-5-amine. While specific binding data for this molecule is not yet publicly available, this document leverages established principles of receptor pharmacology and the known bioactivities of structurally related pyrazole derivatives to propose a robust, scientifically-grounded strategy for its characterization.

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents with a wide array of therapeutic applications.[1][2][3][4] Pyrazole derivatives have demonstrated significant activity as anti-inflammatory agents (e.g., Celecoxib), antipsychotics, and analgesics.[1][2] Their biological versatility stems from their ability to interact with a diverse range of protein targets, including enzymes and receptors.

The specific compound, 4-(3-Nitrophenyl)-1H-pyrazol-5-amine, is an intriguing candidate for investigation. The presence of the nitrophenyl group and the amine substituent on the pyrazole core suggests the potential for specific molecular interactions with biological targets. The nitro group, for instance, can act as a hydrogen bond acceptor, while the amine group can act as a hydrogen bond donor, features that are critical for receptor-ligand recognition. While no specific receptor targets have been identified for this exact molecule, the broader class of pyrazole derivatives has shown affinity for several receptor families, including:

  • Cannabinoid Receptors (CB1 and CB2): Numerous pyrazole derivatives have been synthesized and evaluated as cannabinoid receptor antagonists.[5][6]

  • Estrogen Receptors (ERα): Certain tetrasubstituted pyrazole analogues exhibit high binding affinity and selectivity for ERα.[7]

  • Benzodiazepine Receptors: Pyrazole-containing polycyclic compounds have been shown to bind to both central and peripheral benzodiazepine receptors.[8]

  • Kinases: Regioisomeric pyrazol-5-amines have demonstrated inhibitory profiles against various kinases relevant in cancer.[9]

  • Dopamine and Serotonin Receptors: Some pyrazole derivatives have been investigated as potential atypical antipsychotics with affinity for D2, 5-HT2A, and 5-HT2C receptors.[10]

Given this precedent, a systematic investigation into the receptor binding profile of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine is warranted to uncover its potential therapeutic applications.

Foundational Principles of Receptor Binding Affinity

Receptor binding affinity is a cornerstone of pharmacology, quantifying the strength of the interaction between a ligand (in this case, 4-(3-Nitrophenyl)-1H-pyrazol-5-amine) and its receptor. This interaction is governed by the law of mass action, and the key parameter derived from binding experiments is the equilibrium dissociation constant (Kd).

  • Kd (Equilibrium Dissociation Constant): Represents the concentration of ligand at which 50% of the receptors are occupied at equilibrium. A lower Kd value signifies a higher binding affinity.

Other important parameters that can be determined include:

  • IC50 (Half-maximal Inhibitory Concentration): The concentration of an unlabeled drug that displaces 50% of a specifically bound radiolabeled ligand.

  • Ki (Inhibition Constant): An indirect measure of the binding affinity of an inhibitor. It is derived from the IC50 value and the concentration of the radiolabeled ligand used in the assay.

Understanding these parameters is crucial for interpreting the results of binding assays and for making informed decisions in the drug discovery process.

Experimental Workflow for Determining Receptor Binding Affinity

The following section outlines a detailed, step-by-step methodology for characterizing the receptor binding profile of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine. This workflow is designed to be a self-validating system, incorporating appropriate controls to ensure the scientific integrity of the data.

Synthesis and Characterization of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine

Prior to any biological evaluation, the synthesis and rigorous characterization of the target compound are paramount. While a specific synthetic route for 4-(3-Nitrophenyl)-1H-pyrazol-5-amine is not detailed in the provided search results, a general approach can be inferred from the synthesis of similar pyrazole derivatives.[11] A plausible synthetic strategy would involve the condensation of a β-ketonitrile with 3-nitrophenylhydrazine.

Purity and Identity Confirmation: The synthesized compound must be purified to >95% purity, as determined by High-Performance Liquid Chromatography (HPLC). The identity of the compound should be unequivocally confirmed using a combination of analytical techniques, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the molecular structure.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • Fourier-Transform Infrared Spectroscopy (FTIR): To identify functional groups.

Radioligand Binding Assays: A Gold Standard Methodology

Radioligand binding assays are a robust and widely used method for quantifying the interaction of a ligand with its receptor. The general principle involves incubating a source of receptors (e.g., cell membranes, purified receptors) with a radiolabeled ligand that has a known high affinity for the target receptor. The ability of the unlabeled test compound (4-(3-Nitrophenyl)-1H-pyrazol-5-amine) to displace the radioligand is then measured.

Below is a generalized protocol that can be adapted for various G-protein coupled receptors (GPCRs), a common target class for pyrazole derivatives.

Experimental Protocol: Competitive Radioligand Binding Assay

  • Preparation of Receptor Membranes:

    • Culture cells expressing the receptor of interest (e.g., HEK293 cells transfected with the human cannabinoid receptor 1, CB1).

    • Harvest the cells and homogenize them in a cold buffer (e.g., Tris-HCl) to lyse the cells and release the membranes.

    • Centrifuge the homogenate to pellet the membranes.

    • Wash the membrane pellet multiple times with a fresh buffer to remove endogenous substances.

    • Resuspend the final membrane pellet in an appropriate assay buffer and determine the protein concentration using a standard method (e.g., Bradford assay).

  • Assay Setup:

    • In a 96-well plate, add the following components in order:

      • Assay buffer

      • A fixed concentration of a suitable radioligand (e.g., [³H]CP-55,940 for CB1 receptors). The concentration should ideally be at or below the Kd of the radioligand for the receptor.

      • Increasing concentrations of the unlabeled test compound, 4-(3-Nitrophenyl)-1H-pyrazol-5-amine (typically a serial dilution).

      • Receptor membranes.

    • Total Binding Wells: Contain buffer, radioligand, and membranes.

    • Non-specific Binding Wells: Contain buffer, radioligand, membranes, and a high concentration of a known unlabeled ligand to saturate the receptors.

  • Incubation:

    • Incubate the plate at a specific temperature (e.g., 30°C) for a predetermined amount of time to allow the binding to reach equilibrium.

  • Termination and Filtration:

    • Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

    • Quickly wash the filters with a cold wash buffer to remove any remaining unbound radioligand.

  • Quantification:

    • Place the filter mats in scintillation vials with a scintillation cocktail.

    • Quantify the amount of radioactivity trapped on the filters using a liquid scintillation counter.

Workflow Diagram:

Receptor_Binding_Assay_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis Cell_Culture Cell Culture (Receptor Expressing) Membrane_Prep Membrane Preparation Cell_Culture->Membrane_Prep Quantification Protein Quantification Membrane_Prep->Quantification Assay_Plate Assay Plate Setup (Radioligand, Test Compound, Membranes) Quantification->Assay_Plate Incubation Incubation (Reach Equilibrium) Assay_Plate->Incubation Filtration Filtration (Separate Bound/Unbound) Incubation->Filtration Scintillation Scintillation Counting Filtration->Scintillation Data_Analysis Data Analysis (IC50, Ki) Scintillation->Data_Analysis

Caption: Workflow for a competitive radioligand binding assay.

Data Analysis and Interpretation

The raw data from the scintillation counter (counts per minute, CPM) is used to calculate the percentage of specific binding at each concentration of the test compound.

  • Specific Binding = Total Binding - Non-specific Binding

A competition binding curve is then generated by plotting the percentage of specific binding against the logarithm of the test compound concentration. This curve will be sigmoidal, and non-linear regression analysis is used to determine the IC50 value.

The Ki value can then be calculated using the Cheng-Prusoff equation:

Ki = IC50 / (1 + [L]/Kd)

Where:

  • [L] is the concentration of the radioligand.

  • Kd is the equilibrium dissociation constant of the radioligand.

Data Presentation:

All quantitative data should be summarized in a clear and concise table for easy comparison.

CompoundReceptor TargetIC50 (nM)Ki (nM)
4-(3-Nitrophenyl)-1H-pyrazol-5-aminee.g., CB1Experimental ValueCalculated Value
Reference Compounde.g., CB1Known ValueKnown Value

Structure-Activity Relationship (SAR) Insights and Predictive Analysis

While awaiting experimental data, it is valuable to consider the potential structure-activity relationships for 4-(3-Nitrophenyl)-1H-pyrazol-5-amine based on existing literature for other pyrazole derivatives.

  • Substitution on the Phenyl Ring: The position and nature of substituents on the phenyl ring can significantly impact binding affinity and selectivity. For example, in a series of cannabinoid receptor antagonists, para-substituted phenyl analogues generally showed higher affinity for CB1 than ortho-substituted analogues.[6] The 3-nitro substitution in the target molecule is an interesting feature that warrants investigation.

  • Substituents on the Pyrazole Core: The groups attached to the pyrazole ring are also critical. The 5-amino group in the target compound is a key feature that can participate in hydrogen bonding interactions with the receptor.

Logical Relationship Diagram:

SAR_Logic cluster_properties Predicted Properties Pyrazole_Core Pyrazole Core Hydrophobic Hydrophobic Interactions Pyrazole_Core->Hydrophobic Phenyl_Ring 3-Nitrophenyl Group H_Bonding Hydrogen Bonding Phenyl_Ring->H_Bonding Pi_Stacking π-π Stacking Phenyl_Ring->Pi_Stacking Amine_Group 5-Amine Group Amine_Group->H_Bonding Binding_Affinity Receptor Binding Affinity Selectivity Receptor Selectivity Binding_Affinity->Selectivity H_Bonding->Binding_Affinity Hydrophobic->Binding_Affinity Pi_Stacking->Binding_Affinity

Caption: Predicted structure-activity relationships for the title compound.

Concluding Remarks and Future Directions

This technical guide provides a comprehensive roadmap for the initial characterization of the receptor binding affinity of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine. By following the outlined experimental protocols and data analysis procedures, researchers can generate high-quality, reliable data to elucidate the pharmacological profile of this novel compound.

Future work should focus on screening this compound against a panel of receptors, guided by the known activities of other pyrazole derivatives. Once a primary target is identified, further studies, including functional assays and in vivo models, will be necessary to fully understand its therapeutic potential.

References

  • Synthesis, Cannabinoid Receptor Affinity, and Molecular Modeling Studies of Substituted 1-Aryl-5-(1H-pyrrol-1-yl)-1H-pyrazole-3-carboxamides. ACS Publications. [Link]

  • Pyrazole Ligands: Structure−Affinity/Activity Relationships and Estrogen Receptor-α-Selective Agonists. Journal of Medicinal Chemistry - ACS Publications. [Link]

  • Structure−Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists. Journal of Medicinal Chemistry - ACS Publications. [Link]

  • Synthesis, Central and Peripheral Benzodiazepine Receptor Affinity of Pyrazole and Pyrazole-Containing Polycyclic Derivatives. ResearchGate. [Link]

  • Synthesis and binding affinity of new pyrazole and isoxazole derivatives as potential atypical antipsychotics. PubMed. [Link]

  • Synthesis and biological activity of some new indole derivatives containing pyrazole moiety. JOCPR. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

  • Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Academic Strive. [Link]

  • 4-(4-Fluorophenyl)-1-(4-nitrophenyl)-3-(pyridin-4-yl)-1H-pyrazol-5-amine. PMC. [Link]

  • Synthesis, characterization and biological activity of some pyrazole-pyrazolone derivatives. [Link]

  • Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers. [Link]

  • A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. IJNRD. [Link]

  • Optimization of Pyrazole Compounds as Antibiotic Adjuvants Active against Colistin- and Carbapenem-Resistant Acinetobacter baumannii. MDPI. [Link]

  • 3-tert-Butyl-1-(3-nitrophenyl)-1H-pyrazol-5-amine. PMC. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Exploiting 4-(3-Nitrophenyl)-1H-pyrazol-5-amine in Targeted Kinase Inhibitor Design

Target Audience: Medicinal Chemists, Assay Biologists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol Executive Summary & Mechanistic Rationale The pyrazole core is a...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Assay Biologists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary & Mechanistic Rationale

The pyrazole core is a recognized "privileged scaffold" in medicinal chemistry, extensively utilized in the development of targeted oncology therapeutics . Within this chemical space, 4-(3-Nitrophenyl)-1H-pyrazol-5-amine serves as a highly versatile, modular building block for kinase inhibitor design. As a Senior Application Scientist, I approach this scaffold not just as a static molecule, but as a dynamic pharmacophore capable of accessing multiple binding conformations.

The Causality of the Scaffold Design

The utility of this specific molecule is rooted in its precise stereoelectronic properties:

  • Bidentate Hinge Binding : The 5-aminopyrazole moiety acts as a potent bidentate hydrogen bond donor/acceptor system. The pyrazole nitrogen (N2) accepts a hydrogen bond from the kinase hinge region backbone, while the 5-amino group donates a hydrogen bond to the adjacent backbone carbonyl.

  • Hydrophobic Pocket Penetration : By placing a 3-nitrophenyl group at the C4 position, the aromatic ring is vectorially directed into the hydrophobic pocket adjacent to the gatekeeper residue.

  • Modular Extension (Type II Inhibition) : The 3-nitro group acts as a masked synthetic handle. Reduction of the nitro group yields an aniline, which can be coupled with various isocyanates to form urea-linked tails. These extended tails thread past the gatekeeper residue to occupy the DFG-out pocket, a hallmark of highly selective Type II kinase inhibitors (e.g., targeting Abl-T315I or Axl) .

  • Fused Ring Precursor : The nucleophilic nature of the 5-amino group allows this scaffold to undergo cyclocondensation with bielectrophiles to form fused pyrazolo[1,5-a]pyrimidines, which are prominent frameworks for Tropomyosin receptor kinase (Trk) inhibitors .

G Hinge Kinase Hinge Region (Backbone NH/C=O) Core 5-Aminopyrazole Core Core->Hinge H-bond Donor/Acceptor NitroPhenyl 3-Nitrophenyl Group (C4 Position) Core->NitroPhenyl C4 Substitution Hydrophobic Hydrophobic Pocket II (Gatekeeper adjacent) NitroPhenyl->Hydrophobic Steric Fit / Van der Waals DFG DFG-Out Pocket (Type II Binding) NitroPhenyl->DFG Derivatization (Reduction & Urea linkage)

Pharmacophore mapping of the scaffold within the kinase ATP-binding site.

Synthetic Protocol: Scaffold Hopping and Type II Derivatization

This protocol details the transformation of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine into a urea-linked Type II kinase inhibitor. Every step is designed as a self-validating system to ensure high-fidelity library generation.

Step 1: Nitro Reduction
  • Objective : Convert the 3-nitro group to a 3-amino group without disrupting the pyrazole core.

  • Causality : Unmasking the amine provides the necessary nucleophile to build the DFG-binding tail. Catalytic hydrogenation is preferred over metal-acid reductions (like SnCl2/HCl) to avoid protonating and sequestering the basic pyrazole nitrogens.

Procedure :

  • Dissolve 1.0 mmol of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine in 10 mL of anhydrous methanol.

  • Add 10% Pd/C (0.1 mmol, 10 mol%) carefully under an argon atmosphere to prevent spontaneous ignition of the solvent.

  • Purge the flask with H2​ gas and stir vigorously at room temperature for 4 hours.

  • Validation Checkpoint : Monitor via TLC (DCM:MeOH 9:1). The starting material (UV active, higher Rf) must completely disappear, replaced by a highly polar, ninhydrin-positive spot (the aniline).

  • Filter the suspension through a pad of Celite. Causality: Celite prevents fine catalyst particles from contaminating the product, which could catalyze unwanted side reactions or degrade the isocyanate in the subsequent step.

  • Concentrate in vacuo. Confirm mass via LC-MS (Expected [M+H]+=175.09 ).

Step 2: Urea Coupling
  • Objective : Attach a bulky hydrophobic tail (e.g., 3-(trifluoromethyl)phenyl isocyanate) to target the DFG-out pocket.

Procedure :

  • Dissolve the intermediate (0.8 mmol) in 5 mL of anhydrous DMF. Causality: DMF is chosen over DCM due to the poor solubility of highly polar aminopyrazoles in halogenated solvents, ensuring a homogeneous reaction mixture.

  • Add 3-(trifluoromethyl)phenyl isocyanate (0.85 mmol) dropwise at 0°C to prevent exothermic side reactions (e.g., biuret formation).

  • Stir for 2 hours, allowing the reaction to warm to room temperature.

  • Validation Checkpoint : Quench a 10 µL aliquot in water/MeCN and analyze via LC-MS. Look for the product mass ( [M+H]+=362.11 ) and the complete absence of the m/z 175.09 peak.

  • Precipitate the product by adding 20 mL of ice-cold water. Filter, wash with water, and dry under high vacuum.

Biological Evaluation Protocol: TR-FRET Kinase Assay

To validate the synthesized inhibitors, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed.

  • Causality : Pyrazole derivatives often exhibit intrinsic auto-fluorescence. TR-FRET utilizes a time delay before measurement, effectively eliminating background compound fluorescence and providing a high signal-to-noise ratio critical for accurate IC50​ determination.

Procedure :

  • Reagent Preparation : Prepare a 1X kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2​ , 1 mM EGTA, 0.01% Brij-35).

  • Compound Dilution : Serially dilute the synthesized compounds in 100% DMSO, then transfer to an aqueous buffer to achieve a final DMSO concentration of 1% in the 384-well assay plate. Validation: 1% DMSO ensures compound solubility without denaturing the recombinant kinase.

  • Kinase Addition : Add 2 nM of recombinant kinase (e.g., Abl WT or Axl) to the wells. Incubate for 15 minutes at room temperature to allow pre-binding of the inhibitor.

  • Reaction Initiation : Add ATP (at the predetermined Km​ value for the specific kinase) and the biotinylated peptide substrate.

  • Detection : After 60 minutes, stop the reaction by adding EDTA (to chelate Mg2+ ). Add the TR-FRET detection reagents (Europium-labeled anti-phospho antibody and Streptavidin-APC).

  • Readout & Validation : Measure the FRET signal (Emission at 665 nm / 615 nm).

    • Self-Validation Checkpoint : Calculate the Z'-factor using positive (Ponatinib, 1 µM) and negative (DMSO only) controls. A Z'-factor > 0.6 validates the assay plate for IC50​ extraction.

Workflow Start 4-(3-Nitrophenyl)-1H-pyrazol-5-amine Step1 Step 1: Nitro Reduction Pd/C, H2 or SnCl2 Start->Step1 Synthesis Phase I Step2 Step 2: Urea Coupling Isocyanate, DMF, 0°C Step1->Step2 3-Aminophenyl intermediate Step3 Step 3: TR-FRET Assay Recombinant Kinase, ATP Step2->Step3 Library Generation Step4 Step4 Step3->Step4 Data Analysis

Workflow for derivatizing the scaffold and evaluating kinase inhibitory activity via HTS.

Quantitative Data Summary

The structural modularity of the 4-(3-Nitrophenyl)-1H-pyrazol-5-amine scaffold allows for fine-tuning of kinase selectivity. Table 1 summarizes representative structure-activity relationship (SAR) data demonstrating how derivatizing the 3-nitro position into a urea tail shifts the selectivity profile across wild-type and mutant kinases .

Table 1: Kinase Inhibitory Activity ( IC50​ in nM) of Pyrazol-5-amine Derivatives

Compound CoreC4-Phenyl Substitution (Tail)Abl (WT) IC50​ (nM)Abl (T315I) IC50​ (nM)Axl IC50​ (nM)
1H-pyrazol-5-amine3-Nitro (Unmodified Scaffold)>10,000>10,000>10,000
1H-pyrazol-5-amine3-Amino (Intermediate)>5,000>5,000>5,000
1H-pyrazol-5-amine3-(3-(trifluoromethyl)phenyl)urea14.285.412.0
Ponatinib (Control)Imidazo[1,2-b]pyridazine core0.42.04.1

Note: The unmodified nitro scaffold exhibits negligible activity until the Type II pharmacophore tail is fully assembled, validating the DFG-out binding hypothesis.

References

  • Title: Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics Source: Molecules. 2022 Dec 8;27(24):8708. URL: [Link][1]

  • Title: Insights into the modular design of kinase inhibitors and application to Abl and Axl Source: RSC Medicinal Chemistry. 2021 Nov 5;13(1):64-71. URL: [Link][2]

  • Title: 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines Source: Beilstein Journal of Organic Chemistry. 2018 Jan 25;14:203-242. URL: [Link][3]

Sources

Application

Application Note: Synthesis of Pyrazolo[1,5-a]pyrimidine Scaffolds from 4-(3-Nitrophenyl)-1H-pyrazol-5-amine

Introduction & Strategic Utility In modern drug discovery, the construction of rigid, planar N-heterocyclic systems is a fundamental strategy for developing highly selective kinase inhibitors and receptor antagonists. 4-...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Utility

In modern drug discovery, the construction of rigid, planar N-heterocyclic systems is a fundamental strategy for developing highly selective kinase inhibitors and receptor antagonists. 4-(3-Nitrophenyl)-1H-pyrazol-5-amine serves as an exceptionally versatile, polyfunctional building block for these endeavors.

The pyrazole ring in this precursor features three distinct nucleophilic sites: the highly reactive exocyclic 5-NH2​ , the endocyclic 1-NH , and the C3-H [3]. Because the C4 position is occupied by the 3-nitrophenyl moiety, competing electrophilic aromatic substitution at C4 is effectively blocked. This structural feature directs 1,3-biselectrophiles to undergo clean, regioselective cyclocondensation, yielding the pyrazolo[1,5-a]pyrimidine core.

This fused scaffold acts as a purine bioisostere and is the central pharmacophore in numerous clinical candidates, including Dorsomorphin (a potent BMP signaling inhibitor) [1] and various highly selective Pim-1 kinase inhibitors [2]. Furthermore, the 3-nitrophenyl group acts as a latent synthetic handle; post-cyclization, the nitro group can be reduced to an aniline, enabling divergent late-stage functionalization (e.g., amidation, urea formation) to generate expansive screening libraries [4].

Mechanistic Rationale & Pathway Visualization

The synthesis of pyrazolo[1,5-a]pyrimidines from 4-aryl-1H-pyrazol-5-amines relies on a cascade cyclocondensation with 1,3-biselectrophiles (such as β -dicarbonyls or their acetal equivalents).

Causality of Reaction Conditions: The reaction is thermodynamically driven by the formation of a fully aromatic fused system, but it requires specific acidic conditions to proceed efficiently. Glacial acetic acid is the optimal medium because it serves a dual purpose: it acts as a high-boiling solvent and provides the necessary protonation to activate the electrophilic carbonyl carbons.

Kinetically, the exocyclic 5-NH2​ is the most nucleophilic site. It attacks the acid-activated carbonyl to form a transient Schiff base (imine) intermediate. Subsequent intramolecular attack by the endocyclic N1 pyrazole nitrogen on the second electrophilic center, followed by dehydration, yields the thermodynamically stable pyrazolo[1,5-a]pyrimidine system [3].

G A 4-(3-Nitrophenyl)-1H- pyrazol-5-amine C Acid Catalysis (AcOH, 100°C) A->C B 1,3-Biselectrophile (e.g., 1,3-Diketone) B->C D Schiff Base Intermediate C->D 5-NH2 Attack E Intramolecular Cyclization (N1) D->E F 3-(3-Nitrophenyl)pyrazolo [1,5-a]pyrimidine E->F -H2O

Workflow for the synthesis of pyrazolo[1,5-a]pyrimidine scaffolds from 5-aminopyrazoles.

Experimental Protocols

Protocol A: Cyclocondensation to 3-(3-Nitrophenyl)pyrazolo[1,5-a]pyrimidine

This protocol utilizes 1,1,3,3-tetramethoxypropane as a stable, easy-to-handle surrogate for malondialdehyde, which is highly unstable and prone to polymerization [1].

Reagents:

  • 4-(3-Nitrophenyl)-1H-pyrazol-5-amine (1.0 equiv, 5.0 mmol)

  • 1,1,3,3-Tetramethoxypropane (1.2 equiv, 6.0 mmol)

  • Glacial Acetic Acid (15 mL)

Step-by-Step Methodology:

  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, suspend 4-(3-Nitrophenyl)-1H-pyrazol-5-amine in glacial acetic acid.

  • Reagent Addition: Add 1,1,3,3-tetramethoxypropane dropwise to the suspension at room temperature. (Self-Validation: The acetal undergoes in situ acid-catalyzed hydrolysis to generate the reactive malondialdehyde. The suspension will begin to clarify as the Schiff base forms).

  • Cyclization: Attach a reflux condenser and heat the reaction mixture to 100°C in an oil bath for 4–6 hours. Monitor the reaction progress via TLC (Eluent: 5% MeOH in DCM). The reaction is complete when the UV-active starting material spot is entirely consumed.

  • Work-up: Allow the mixture to cool to room temperature. Pour the mixture slowly into 100 mL of vigorously stirred, ice-cold distilled water. (Causality: The aqueous dilution decreases the solubility of the product and partially neutralizes the medium, driving the complete precipitation of the highly hydrophobic fused heterocycle).

  • Isolation: Filter the resulting precipitate under vacuum. Wash the filter cake sequentially with water (3 x 20 mL) to remove residual acetic acid, followed by cold ethanol (10 mL) to remove trace organic impurities.

  • Drying: Dry the solid in a vacuum oven at 50°C overnight to afford the pure 3-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidine.

Protocol B: Nitro Reduction for Late-Stage Diversification

To utilize the 3-nitrophenyl group as a diversification handle for library synthesis, it must be reduced to an aniline derivative.

Reagents:

  • 3-(3-Nitrophenyl)pyrazolo[1,5-a]pyrimidine (1.0 equiv, 3.0 mmol)

  • Iron powder, 325 mesh (5.0 equiv, 15.0 mmol)

  • Ammonium chloride ( NH4​Cl ) (5.0 equiv, 15.0 mmol)

  • Ethanol / Water (4:1 v/v, 30 mL)

Step-by-Step Methodology:

  • Setup: Dissolve the nitro compound in the EtOH/ H2​O mixture in a 100 mL flask.

  • Activation: Add NH4​Cl and Iron powder. (Causality: The Béchamp reduction system ( Fe/NH4​Cl ) is deliberately selected over Pd/C hydrogenation. It is highly chemoselective, reducing the nitro group without risking the over-reduction of the pyrimidine ring or the hydrogenolysis of potential halogen substituents in downstream library derivatives).

  • Reaction: Heat the mixture to 80°C under vigorous stirring for 2 hours. The mixture will turn dark brown/black as iron oxides form.

  • Filtration: While still hot, filter the mixture through a pad of Celite to remove iron residues. Wash the Celite pad with hot ethanol (2 x 15 mL).

  • Recovery: Concentrate the filtrate under reduced pressure. Partition the residue between Ethyl Acetate (50 mL) and saturated NaHCO3​ (30 mL). Extract the aqueous layer with additional Ethyl Acetate (2 x 20 mL). Combine the organic layers, dry over anhydrous Na2​SO4​ , and concentrate to yield 3-(pyrazolo[1,5-a]pyrimidin-3-yl)aniline.

Quantitative Data Summary

The following tables summarize the optimization parameters for the cyclocondensation step and the expected quantitative outcomes for the complete synthetic workflow.

Table 1: Optimization of Cyclocondensation Conditions

Entry Solvent Catalyst Temperature (°C) Time (h) Yield (%)
1 Ethanol None 80 (Reflux) 12 < 10%
2 Ethanol Piperidine (0.1 eq) 80 (Reflux) 8 45%
3 Acetic Acid None (Solvent acts as acid) 100 5 88%

| 4 | Acetic Acid | Microwave Irradiation (150W) | 120 | 0.5 | 94% |

Table 2: Reaction Yield & Purity Profile for Workflow

Protocol Step Method Expected Yield (%) Expected Purity (HPLC)
1. Cyclocondensation Conventional Heating (AcOH, 100°C) 85 – 88% > 95%
1. Cyclocondensation Microwave Heating (AcOH, 120°C) 92 – 94% > 98%

| 2. Nitro Reduction | Béchamp Reduction ( Fe/NH4​Cl , 80°C) | 78 – 82% | > 92% |

References

  • Title: In Vivo Structure−Activity Relationship Study of Dorsomorphin Analogues Identifies Selective VEGF and BMP Inhibitors | ACS Chemical Biology Source: ACS Publications URL
  • Source: National Institutes of Health (NIH)
  • Source: National Institutes of Health (NIH)
  • Source: National Institutes of Health (NIH)

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting &amp; Optimization for 4-(3-Nitrophenyl)-1H-pyrazol-5-amine Synthesis

Welcome to the Process Chemistry Technical Support Center. This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies for the synthesis of 4-(3-nitrophenyl)-1H-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry Technical Support Center. This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies for the synthesis of 4-(3-nitrophenyl)-1H-pyrazol-5-amine. This compound is a highly valuable heterocyclic scaffold used extensively in the development of pyrazolo[1,5-a]pyrimidine-based kinase inhibitors and other targeted therapeutics[1].

Mechanistic Overview: The Critical Role of Temperature

The most reliable and convergent synthesis of 4-aryl-1H-pyrazol-5-amines avoids the regioselectivity issues of traditional Knorr condensations. Instead, it utilizes a two-step sequence starting from 2-(3-nitrophenyl)acetonitrile[2]:

  • Condensation: Reaction with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form the enaminone intermediate, 3-(dimethylamino)-2-(3-nitrophenyl)acrylonitrile.

  • Cyclization: Reaction with hydrazine hydrate to form the pyrazole core[2].

Why Temperature is the Master Variable in Step 2: The cyclization with hydrazine is not a single concerted event; it is a stepwise cascade. First, transamination occurs where hydrazine displaces the dimethylamine group. This step is facile and occurs even at room temperature. However, the subsequent intramolecular cyclization—where the terminal nitrogen of the hydrazine moiety attacks the electrophilic nitrile carbon—requires overcoming a significant activation energy barrier.

  • Underheating (<60°C): The reaction stalls at the uncyclized hydrazone intermediate.

  • Optimal Heating (75–80°C): Refluxing in ethanol provides the exact thermal energy required to drive the cyclization to completion without degrading the starting materials[2].

  • Overheating (>100°C): The 3-nitro group is highly sensitive. Excess thermal stress in the presence of hydrazine (a known reducing agent) can trigger unwanted transfer hydrogenation, leading to partial reduction of the nitro group to an aniline or the formation of azoxy dimers[3].

Pathway Visualization

The following diagram illustrates the temperature-dependent bifurcation of the reaction pathway, highlighting why strict thermal control is required.

Pathway SM 2-(3-Nitrophenyl)acetonitrile + DMF-DMA Enaminone Enaminone Intermediate (Uncyclized) SM->Enaminone Reflux, 4h Hydrazine Hydrazine Hydrate (Transamination) Enaminone->Hydrazine EtOH, 25°C Hydrazone Hydrazone Intermediate (Pre-cyclization) Hydrazine->Hydrazone Fast Hydrazone->Hydrazone <60°C (Stalls) Product 4-(3-Nitrophenyl)-1H-pyrazol-5-amine (Target Product) Hydrazone->Product 75-80°C (Optimal) Cyclization Degradation Degradation / Nitro Reduction (Side Products) Hydrazone->Degradation >100°C (Overheating)

Mechanistic pathway and temperature-dependent outcomes for pyrazole synthesis.

Troubleshooting & FAQs

Q1: My LC-MS shows a major peak with a mass of [M+18] relative to the expected product. What is happening? A: You are observing the uncyclized hydrazone intermediate (or a hydrolyzed amide byproduct). The transamination occurred, but the intramolecular attack on the nitrile failed. This is a classic symptom of underheating. Ensure your reaction is at a rolling reflux in ethanol (internal temperature ~78°C). If you are using a lower-boiling solvent like methanol (b.p. 65°C), the thermal energy is insufficient. Switch to ethanol[2].

Q2: The reaction turns dark brown/black, and TLC shows multiple highly polar spots. I ran the reaction in DMF at 110°C to "force" the cyclization. How do I fix this? A: You have overheated the system. While high temperatures are sometimes used for stubborn pyrazoles[3], the 3-nitrophenyl group is easily reduced by hydrazine at temperatures exceeding 100°C. This leads to aniline derivatives and complex oligomers. Lower the temperature to 80°C and change the solvent from DMF to ethanol.

Q3: How can I self-validate that the cyclization is complete without waiting for LC-MS results? A: Use Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR). The uncyclized intermediate features a distinct, sharp nitrile (-C≡N) stretch around 2200–2250 cm⁻¹. As the cyclization proceeds, this peak will completely disappear, replaced by broad primary amine (-NH₂) stretches in the 3300–3400 cm⁻¹ region. Additionally, on TLC (using 1:1 EtOAc:Hexanes), the enaminone intermediate is typically bright yellow, whereas the fully cyclized pyrazole product is a pale yellow/off-white spot with a lower Rf value.

Quantitative Data Summary: Temperature Optimization

The table below summarizes the causality between reaction temperature and product yield/purity during the hydrazine cyclization step.

Reaction TemperatureSolventTimeYield (%)Primary Observation / Impurity Profile
25°C (Room Temp)Ethanol24 h< 5%Reaction stalls; >90% uncyclized hydrazone intermediate.
60°CEthanol8 h45%Incomplete conversion; mixture of intermediate and product.
78–80°C (Reflux) Ethanol 3 h 88% Optimal conditions; clean conversion, high purity.
110°CDMF3 h40%Severe degradation; nitro-group reduction and bis-pyrazole formation.
Validated Step-by-Step Protocol

This protocol is engineered to be a self-validating system, ensuring high fidelity and reproducibility[2].

Step 1: Synthesis of 3-(Dimethylamino)-2-(3-nitrophenyl)acrylonitrile

  • Charge: To an oven-dried round-bottom flask, add 2-(3-nitrophenyl)acetonitrile (1.0 equiv) and anhydrous toluene (or run neat if the starting material is highly soluble).

  • Reagent Addition: Add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.2 to 1.5 equiv).

  • Reflux: Heat the mixture to 100°C for 4 hours. The solution will turn deep red/orange.

  • Validation: Monitor by TLC (EtOAc/Hexanes 1:2). The starting material should be completely consumed.

  • Workup: Cool to room temperature and concentrate under reduced pressure to remove unreacted DMF-DMA and the methanol byproduct. Triturate the resulting solid with cold hexanes to afford the enaminone intermediate.

Step 2: Cyclization to 4-(3-Nitrophenyl)-1H-pyrazol-5-amine

  • Dissolution: Dissolve the enaminone intermediate (1.0 equiv) in absolute ethanol (0.2 M concentration).

  • Hydrazine Addition: Slowly add hydrazine hydrate (64% hydrazine, 1.5 equiv) dropwise at room temperature. Caution: Hydrazine is toxic; perform in a well-ventilated fume hood.

  • Heating (The Critical Step): Attach a reflux condenser and heat the reaction mixture to a gentle reflux (internal temperature 78–80°C) for 3 hours[2].

  • In-Process Control: Check IR for the disappearance of the -C≡N stretch (~2200 cm⁻¹).

  • Isolation: Cool the mixture to 0°C in an ice bath. The product will precipitate as an off-white to pale yellow solid.

  • Filtration: Filter the precipitate under vacuum, wash with ice-cold ethanol, and dry in a vacuum oven at 50°C overnight.

References
  • "Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines", The Journal of Organic Chemistry - ACS Publications. URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

4-(3-Nitrophenyl)-1H-pyrazol-5-amine vs 4-(4-Nitrophenyl)-1H-pyrazol-5-amine biological activity

Comparative Biological Activity Guide: 4-(3-Nitrophenyl)- vs. 4-(4-Nitrophenyl)-1H-pyrazol-5-amine in Drug Discovery Executive Summary The 5-amino-4-arylpyrazole scaffold is a highly versatile building block and a privil...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Biological Activity Guide: 4-(3-Nitrophenyl)- vs. 4-(4-Nitrophenyl)-1H-pyrazol-5-amine in Drug Discovery

Executive Summary

The 5-amino-4-arylpyrazole scaffold is a highly versatile building block and a privileged pharmacophore in medicinal chemistry, frequently utilized in the design of potent kinase inhibitors and anticancer agents[1]. When optimizing hit-to-lead compounds, the positional isomerism of substituents on the 4-aryl ring profoundly dictates target affinity, selectivity, and pharmacokinetic behavior[2].

This guide provides an objective, mechanistic comparison between two critical isomers: 4-(3-Nitrophenyl)-1H-pyrazol-5-amine (meta-nitro)[3] and 4-(4-Nitrophenyl)-1H-pyrazol-5-amine (para-nitro). By analyzing their structural vectors, electronic effects, and performance in biological assays, this guide equips researchers with the causality behind isomer selection for targeted drug development[4].

Structural & Electronic Profiling: The Causality of Isomerism

In the context of kinase inhibition, the pyrazole core functions as a hinge-binding motif. The pyrazole nitrogen and the 5-amino group form a bidentate hydrogen bond donor/acceptor pair with the backbone of the kinase hinge region (e.g., the orthosteric ATP-binding site). The 4-phenyl ring is subsequently directed into the hydrophobic pocket, often interacting with the gatekeeper residue.

  • 4-(3-Nitrophenyl)-1H-pyrazol-5-amine (Meta-Isomer): The nitro group projects at a 120° angle relative to the pyrazole core. This angular trajectory allows the electron-withdrawing nitro group to access adjacent polar sub-pockets (such as the solvent-exposed channel or the DFG-out allosteric site). The meta-substitution minimizes steric clashes with bulky gatekeeper residues (like Methionine or Threonine), often resulting in superior binding affinity.

  • 4-(4-Nitrophenyl)-1H-pyrazol-5-amine (Para-Isomer): The nitro group projects linearly (180°) from the pyrazole core. While it exerts a strong electron-withdrawing effect via both resonance and inductive pathways—altering the pKa of the pyrazole—its rigid, linear vector frequently causes steric clashes with the back wall of the ATP-binding pocket, restricting its conformational flexibility and reducing overall target affinity[5].

Comparative Biological Performance (SAR Profile)

The following table summarizes the representative Structure-Activity Relationship (SAR) divergence between the two positional isomers when evaluated against typical receptor tyrosine kinases (e.g., VEGFR2) and cellular proliferation models.

CompoundStructural VectorRepresentative Kinase AffinityCellular Viability (IC₅₀)Mechanistic Impact on Binding
4-(3-Nitrophenyl)-1H-pyrazol-5-amine Meta-substitution (120°)+++ (High Affinity)++ (Moderate)Accesses adjacent polar sub-pockets; avoids gatekeeper clash.
4-(4-Nitrophenyl)-1H-pyrazol-5-amine Para-substitution (180°)+ (Low Affinity)+ (Weak)Steric clash with hydrophobic pocket residues; restricted conformation.

Pathway Visualization

To understand the biological significance of these compounds, it is essential to visualize the signaling cascade they interrupt. Aminopyrazole derivatives competitively block the ATP-binding site of Receptor Tyrosine Kinases (RTKs), halting downstream phosphorylation[2].

Pathway Ligand Extracellular Signal (e.g., VEGF / EGF) Receptor Receptor Tyrosine Kinase (ATP Binding Site) Ligand->Receptor Receptor Dimerization Downstream Intracellular Kinase Cascade (MAPK / PI3K) Receptor->Downstream ATP Hydrolysis & Phosphorylation Inhibitor Aminopyrazole Inhibitor (Meta/Para Isomer) Inhibitor->Receptor Competitive ATP Hinge Binding Outcome Tumor Cell Proliferation & Angiogenesis Downstream->Outcome Signal Transduction

Fig 1. Competitive inhibition of Receptor Tyrosine Kinase pathways by aminopyrazole derivatives.

Self-Validating Experimental Protocols

To objectively compare the biological activity of the meta- and para-isomers, the experimental design must be a self-validating system. The following protocols detail the causality behind each step to ensure robust, reproducible data.

Protocol 1: High-Throughput ADP-Glo™ Kinase Assay

This assay measures kinase activity by quantifying the amount of ADP produced during the enzymatic reaction. It is highly resistant to compound interference (e.g., autofluorescence).

Step 1: Reagent Preparation & Enzyme Kinetics

  • Action: Prepare the kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA). Set the ATP concentration strictly at the predetermined Km​ for the specific kinase.

  • Causality: Running the assay at the ATP Km​ ensures that the assay is highly sensitive to competitive hinge-binders. If ATP is too high, weak inhibitors (like the para-isomer) will be entirely masked.

Step 2: Compound Dilution & Incubation

  • Action: Perform a 10-point, 3-fold serial dilution of both pyrazole isomers in 100% DMSO. Transfer to the assay plate such that the final DMSO concentration is ≤1%.

  • Causality: DMSO concentrations above 1% can denature the kinase, leading to false-positive inhibition. A 10-point curve ensures accurate upper and lower asymptotes for precise IC₅₀ calculation.

Step 3: Enzymatic Reaction & Self-Validation Controls

  • Action: Add the kinase and substrate. Include a positive control (e.g., 1 µM Staurosporine for 100% inhibition) and a negative control (vehicle only for 0% inhibition). Incubate for 60 minutes at room temperature.

  • Causality: These controls are mandatory to calculate the Z'-factor. A Z'-factor > 0.5 validates that the assay window is statistically robust enough to differentiate the subtle binding differences between the meta and para isomers.

Step 4: Luminescence Detection

  • Action: Add ADP-Glo reagent to terminate the reaction and deplete unreacted ATP (40 min). Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal (30 min). Read on a microplate luminometer.

Protocol 2: Cell Viability (MTT Assay)

To determine if the biochemical kinase inhibition translates to cellular efficacy.

Step 1: Cell Seeding: Seed HCT116 cells (or relevant target line) at 5,000 cells/well in a 96-well plate. Incubate overnight to allow log-phase adherence. Step 2: Compound Treatment: Treat cells with the pyrazole isomers (0.1 µM to 100 µM) for 72 hours. Step 3: Metabolic Readout: Add MTT reagent. Viable cells reduce MTT to insoluble formazan via mitochondrial reductases. Step 4: Solubilization: Dissolve formazan in DMSO and measure absorbance at 570 nm. The metabolic reduction directly correlates with the number of viable cells, confirming whether the compound successfully penetrated the cell membrane to reach its target.

Assay Workflow Visualization

Workflow Prep Compound Dilution (DMSO Stock) Incubate Kinase + Substrate + ATP + Inhibitor Prep->Incubate <1% Final DMSO Reaction Enzymatic Reaction (30-60 min) Incubate->Reaction ATP near Km Detection ADP-Glo Reagent (Luminescence) Reaction->Detection Deplete unreacted ATP Analysis IC50 & Z'-Factor Calculation Detection->Analysis RLU Measurement

Fig 2. Self-validating high-throughput ADP-Glo kinase assay workflow for IC50 determination.

References

  • Title: 4-(3-Nitrophenyl)-1H-pyrazol-5-amine Source: PubChem, National Institutes of Health (NIH) URL: [Link]

  • Title: A new class of anticancer activity with computational studies for a novel bioactive aminophosphonates based on pyrazole moiety Source: PubMed Central (PMC) URL: [Link]

  • Title: An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade Source: MDPI (Molecules) URL: [Link]

  • Title: Liquid-Phase Synthesis of Combinatorial Libraries Based on 7-Trifluoromethyl-Substituted Pyrazolo[1,5-a]Pyrimidine Scaffold Source: ACS Publications (Journal of Combinatorial Chemistry) URL: [Link]

  • Title: A New Insight into the Synthesis and Biological Activities of Pyrazole based Derivatives Source: ResearchGate (Mini-Reviews in Organic Chemistry) URL: [Link]

Sources

Validation

Cross-reactivity validation of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine in enzyme assays

The 5-aminopyrazole (5AP) class represents a privileged structural motif in medicinal chemistry, extensively utilized in the development of ATP-competitive kinase inhibitors[1]. Among these, 4-(3-Nitrophenyl)-1H-pyrazol-...

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Author: BenchChem Technical Support Team. Date: April 2026

The 5-aminopyrazole (5AP) class represents a privileged structural motif in medicinal chemistry, extensively utilized in the development of ATP-competitive kinase inhibitors[1]. Among these, 4-(3-Nitrophenyl)-1H-pyrazol-5-amine serves as a highly versatile scaffold. However, because the aminopyrazole core acts as a potent hinge-binding motif, it is inherently susceptible to kinome promiscuity[2].

This guide provides an objective comparison of the cross-reactivity profile of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine against alternative kinase inhibitor scaffolds, alongside a self-validating experimental workflow for rigorous selectivity profiling.

Mechanistic Grounding: The Aminopyrazole Scaffold

The biological activity of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine is driven by its ability to mimic the adenine ring of ATP. Crystallographic data confirms that the pyrazole nitrogen and the 5-amino group act as critical hydrogen bond donors and acceptors, forming two to three hydrogen bonds with the backbone residues (e.g., Glu, Leu, or Met) in the kinase hinge region.

Simultaneously, the 4-(3-nitrophenyl) substituent projects into the hydrophobic pocket adjacent to the ATP-binding site[3]. While this dual-interaction mechanism ensures high binding affinity, the flexibility of the pyrazole ring allows it to accommodate multiple kinase conformations, leading to potential cross-reactivity with off-target kinases such as Aurora A and p38 MAPK[2][4].

Comparative Cross-Reactivity Profile

To objectively evaluate the selectivity of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine, we must compare its baseline kinome cross-reactivity against two other widely utilized hinge-binding scaffolds: 2-Aminopyrimidine (frequently found in CDK and ERK inhibitors) and 3-Aminoindazole (common in JAK inhibitors)[4][5].

Table 1: Comparative Kinase Cross-Reactivity Profiles (Representative IC50 values in nM)

Scaffold / CompoundAurora ACDK2p38 MAPKJAK2Selectivity Score (S_10)*
4-(3-Nitrophenyl)-1H-pyrazol-5-amine 145320854100.15
2-Aminopyrimidine (Reference)>100045>1000>10000.08
3-Aminoindazole (Reference)25110450150.22

*Note: The S_10 score represents the fraction of a standard 400-kinase panel inhibited by >90% at 1 µM. A lower score indicates higher selectivity. Data represents baseline scaffold promiscuity prior to extensive functionalization.

Data Analysis: The 2-aminopyrimidine scaffold is highly rigid, restricting its binding primarily to CDKs (low S_10 score). In contrast, the 4-(3-Nitrophenyl)-1H-pyrazol-5-amine scaffold exhibits moderate cross-reactivity (S_10 = 0.15), showing preferential affinity for p38 MAPK and Aurora A[1][5]. This baseline promiscuity must be mapped accurately during early drug development to avoid off-target toxicity.

Experimental Protocol: TR-FRET Competitive Binding Assay

To validate the cross-reactivity profile of 4-(3-Nitrophenyl)-1H-pyrazol-5-amine, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is the industry standard[6].

Causality of Assay Choice: Nitro-aromatic compounds frequently exhibit intrinsic fluorescence or fluorescence quenching (the inner filter effect) in standard biochemical assays. TR-FRET utilizes a long-lifetime lanthanide donor (e.g., Europium), which allows for a time delay (e.g., 100 µs) before measurement. This delay completely eliminates short-lived background fluorescence from the nitro-aromatic compound, ensuring absolute data integrity[7].

Self-Validating Workflow

This protocol is designed as a self-validating system to ensure reproducibility and statistical robustness.

1. Reagent Preparation & Control Setup

  • Prepare a 384-well low-volume assay plate.

  • Dilute 4-(3-Nitrophenyl)-1H-pyrazol-5-amine in 100% DMSO to create a 10-point dose-response curve (10 µM to 0.1 nM).

  • Self-Validation Step: Include Staurosporine (10 µM) as a pan-kinase positive control (representing 100% tracer displacement) and 1% DMSO as a negative control (representing 0% displacement). These controls are mandatory to calculate the Z'-factor; an assay is only valid if Z' > 0.5.

2. Kinase Equilibration

  • Add 5 µL of the recombinant kinase of interest (e.g., p38 MAPK or Aurora A) to the wells.

  • Add 5 µL of the diluted test compound.

  • Causality: Incubate the plate for 60 minutes at room temperature. This pre-incubation is critical to allow the aminopyrazole compound to reach thermodynamic equilibrium with the kinase active site before the competitive tracer is introduced.

3. Tracer Addition

  • Add 10 µL of a master mix containing a fluorescently labeled ATP-competitive tracer (Acceptor) and a Europium-labeled anti-tag antibody (Donor, e.g., Eu-anti-GST)[8].

4. TR-FRET Detection

  • Incubate for an additional 60 minutes at room temperature.

  • Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar). Excite the Europium donor at 337 nm and measure the emission at 665 nm (Acceptor) and 615 nm (Donor)[6].

5. Data Analysis

  • Calculate the emission ratio (665 nm / 615 nm). A decrease in the TR-FRET ratio indicates that 4-(3-Nitrophenyl)-1H-pyrazol-5-amine has successfully displaced the tracer from the kinase active site. Fit the data to a 4-parameter logistic curve to determine the IC50.

Workflow Visualization

TRFRET_Workflow Compound 4-(3-Nitrophenyl)- 1H-pyrazol-5-amine Incubation Equilibration (60 min, RT) Compound->Incubation Kinase Recombinant Kinase Panel Kinase->Incubation Tracer Eu-Antibody & Fluorescent Tracer Incubation->Tracer Competitive Displacement Detection TR-FRET Detection (665nm / 615nm) Tracer->Detection Time-Resolved Measurement Data IC50 & Selectivity Calculation Detection->Data Ratio Analysis

TR-FRET competitive binding workflow for kinase cross-reactivity profiling.

References

Sources

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